Cas no 1557774-10-3 (1-2-(oxan-4-yl)ethylcyclopropan-1-amine)

• Product name: 1-2-(oxan-4-yl)ethylcyclopropan-1-amine
• CAS No: 1557774-10-3
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5962602
• PubChem ID: 83905721

1-2-(oxan-4-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(oxan-4-yl)ethylcyclopropan-1-amine
• 1557774-10-3
• 1-[2-(oxan-4-yl)ethyl]cyclopropan-1-amine
• EN300-1829516

• Inchi： 1S/C10H19NO/c11-10(5-6-10)4-1-9-2-7-12-8-3-9/h9H,1-8,11H2
• InChI Key： WZVHVMDSPDGPNI-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CCC1(CC1)N

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-2-(oxan-4-yl)ethylcyclopropan-1-amine

1-2-(oxan-4-yl)ethylcyclopropan-1-amine: A Comprehensive Overview

The compound with CAS No. 1557774-10-3, commonly referred to as 1-2-(oxan-4-yl)ethylcyclopropan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with an oxane (tetrahydropyran) moiety and an amine group. The cyclopropane ring is known for its high strain energy, making it a valuable component in the design of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of 1-2-(oxan-4-yl)ethylcyclopropan-1-amine in drug discovery. Researchers have explored its ability to act as a scaffold for developing novel pharmaceutical agents, particularly in the treatment of neurological disorders. The oxane group within the molecule contributes to its stability and solubility, making it an ideal candidate for drug delivery systems. Moreover, the presence of the amine group allows for further functionalization, enabling the creation of derivatives with enhanced bioactivity.

The synthesis of 1-2-(oxan-4-yl)ethylcyclopropan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropane ring. This method not only enhances the efficiency of the reaction but also reduces the environmental impact by minimizing waste production. The integration of such green chemistry principles aligns with current trends in sustainable chemical manufacturing.

In terms of physical properties, 1-2-(oxan-4-yl)ethylcyclopropan-1-amine exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has also been extensively studied, revealing its robustness in diverse chemical environments.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. For instance, researchers have investigated its potential as a building block for polymeric materials with tailored mechanical properties. The cyclopropane ring's strain energy can be harnessed to create polymers with exceptional strength and flexibility, which could find applications in aerospace and automotive industries.

Furthermore, 1-2-(oxan-4-yel)ethylcyclopropane amine has shown potential in catalysis. Its ability to act as a ligand in transition metal complexes has been explored in various catalytic reactions, including olefin polymerization and hydrogenation processes. This versatility underscores its importance as a versatile tool in modern chemical synthesis.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations reveal that the amine group plays a critical role in modulating the molecule's electronic structure, making it suitable for applications in semiconducting materials and optoelectronic devices.

In conclusion, 1557774_10_3 (1_2_(oxan_4_yl)ethylcyclopropan_1_amine) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a key player in future innovations within organic chemistry, materials science, and pharmaceutical development.